![molecular formula C6H3Br2F B1585839 1,2-Dibromo-4-fluorobenzene CAS No. 2369-37-1](/img/structure/B1585839.png)
1,2-Dibromo-4-fluorobenzene
Overview
Description
1,2-Dibromo-4-fluorobenzene is a chemical compound used in laboratory settings . It is also known as this compound .
Molecular Structure Analysis
The molecular formula of this compound is C6H3Br2F . The molecular weight is 253.89 . The structure is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The Suzuki-Miyaura reaction of a related compound, 1,4-dibromo-2-fluorobenzene, with arylboronic acids yields fluorinated para-terphenyls . 4-Bromofluorobenzene, another related compound, forms a Grignard reagent used in the synthesis of 4-fluorophenyl containing compounds .Physical and Chemical Properties Analysis
This compound is a liquid at 20 degrees Celsius . It has a density of 2.0±0.1 g/cm3 , a boiling point of 219.7±20.0 °C at 760 mmHg , and a melting point of 162-164°C . The flash point is 86.7±21.8 °C .Scientific Research Applications
Organometallic Chemistry and Catalysis
1,2-Dibromo-4-fluorobenzene, as part of the fluorobenzene family, is recognized for its role in organometallic chemistry and transition-metal-based catalysis. Fluorobenzenes like this compound bind weakly to metal centers due to the presence of fluorine substituents, making them suitable as non-coordinating solvents or easily displaced ligands. They are used in well-defined complexes and in catalytic reactions involving C-H and C-F bond activation, thus providing opportunities for exploitation in contemporary organic synthesis (Pike, Crimmin, & Chaplin, 2017).
Synthesis of Various Organic Compounds
This compound serves as a valuable precursor for numerous organic transformations. Its derivatives, such as 1,2-Dibromo-3-iodobenzene and 1,2-dibromo-4-iodobenzene, are intermediates in syntheses involving regioselective bromination, ortho-metalation, and halogen/metal permutations. These compounds are integral in creating synthetically valuable benzynes (Diemer, Leroux, & Colobert, 2011).
Spectroscopic Investigations
In spectroscopy, this compound is studied for its vibrational properties. Research has been conducted using Fourier Transform Infrared (FTIR) and Raman spectroscopy to investigate its vibrational characteristics, aiding in the understanding of molecular behavior and interactions (Ilango et al., 2008).
Biodegradation Studies
The compound's derivatives, such as difluorobenzenes, are studied for their biodegradation properties. The microbial strain Labrys portucalensis has shown the capability to degrade and defluorinate certain difluorobenzenes, suggesting potential applications in environmental remediation (Moreira, Amorim, Carvalho, & Castro, 2009).
Crystal Structure Analysis
This compound and related fluorobenzenes are subjects of study in crystallography. Researchers explore the C-H···F interactions in their crystal structures, which is crucial in understanding the weak acceptor capabilities of the C-F group and the overall structural behavior of these compounds (Thalladi et al., 1998).
Electrochemical Applications
Electrochemical fluorination is another significant application. This compound undergoes electrochemical fluorination, leading to the formation of various fluorinated compounds. This process is essential in the synthesis of specialty chemicals and pharmaceutical intermediates (Momota, Mukai, Kato, & Morita, 1998).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 1,2-Dibromo-4-fluorobenzene is the benzylic position of aromatic compounds . This compound interacts with the benzylic position, which is a carbon atom adjacent to the aromatic ring, and plays a crucial role in various chemical reactions .
Mode of Action
This compound interacts with its targets through a process known as free radical bromination . In this process, a hydrogen atom at the benzylic position is removed, resulting in the formation of a benzylic radical . This radical then reacts with N-bromosuccinimide (NBS), leading to the formation of a brominated compound .
Biochemical Pathways
The interaction of this compound with its targets affects the pathway of free radical bromination . This pathway involves the removal of a hydrogen atom from the benzylic position and the subsequent reaction of the resulting radical with NBS . The downstream effects of this pathway include the formation of brominated compounds .
Pharmacokinetics
It is known that this compound is insoluble in water , which may impact its absorption, distribution, metabolism, and excretion (ADME) properties. The insolubility of this compound in water suggests that it may have low bioavailability.
Result of Action
The molecular effect of the action of this compound is the formation of a brominated compound . On a cellular level, this compound may cause skin and eye irritation, and it may have toxic effects on the respiratory system .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of oxidizing agents should be avoided as they may react with this compound . Additionally, this compound should be stored in a cool, dry, and well-ventilated condition to maintain its stability .
Properties
IUPAC Name |
1,2-dibromo-4-fluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Br2F/c7-5-2-1-4(9)3-6(5)8/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNTGKISRXVFIIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Br2F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60178355 | |
Record name | 1,2-Dibromo-4-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60178355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.89 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2369-37-1 | |
Record name | 1,2-Dibromo-4-fluorobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2369-37-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4-Dibromofluorobenzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002369371 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2-Dibromo-4-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60178355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-dibromo-4-fluorobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.393 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3,4-DIBROMOFLUOROBENZENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GT2BM2GZF4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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